Cas no 1087351-40-3 (6-((5-Formylnaphthalen-1-yl)oxy)nicotinonitrile)

• Product Name: 6-((5-Formylnaphthalen-1-yl)oxy)nicotinonitrile
• CAS No: 1087351-40-3
• MF: C₁₇H₁₀N₂O₂
• MW: 274.273503780365
• CID: 3167601
• PubChem ID: 59401352
• Update Time: 2025-06-10

6-((5-Formylnaphthalen-1-yl)oxy)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-((5-Formylnaphthalen-1-yl)oxy)nicotinonitrile
• 1087351-40-3
• SCHEMBL2986493

• Inchi： 1S/C17H10N2O2/c18-9-12-7-8-17(19-10-12)21-16-6-2-4-14-13(11-20)3-1-5-15(14)16/h1-8,10-11H
• InChI Key： MTKISNMSDAIDLQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CN=1)C1=CC=CC2=C(C=O)C=CC=C21

Computed Properties

• Exact Mass: 274.074227566Da
• Monoisotopic Mass: 274.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63Ų

Additional information on 6-((5-Formylnaphthalen-1-yl)oxy)nicotinonitrile

6-((5-Formylnaphthalen-1-yl)oxy)nicotinonitrile: A Comprehensive Overview

The compound with CAS No. 1087351-40-3, known as 6-((5-formylnaphthalen-1-yl)oxy)nicotinonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthalene derivative with a nicotinonitrile moiety. The naphthalene ring system, substituted with a formyl group at the 5-position, serves as a versatile platform for various chemical reactions and applications. The nicotinonitrile group, on the other hand, introduces electron-withdrawing properties, enhancing the compound's reactivity and functionality.

Recent studies have highlighted the potential of 6-((5-formylnaphthalen-1-yl)oxy)nicotinonitrile in drug discovery and material synthesis. Its ability to act as a building block for more complex molecules has made it a valuable intermediate in organic synthesis. Researchers have explored its role in constructing bioactive compounds, particularly in the development of anti-cancer agents. The formyl group on the naphthalene ring facilitates various functionalization reactions, enabling the creation of diverse derivatives with enhanced pharmacological properties.

In terms of physical properties, 6-((5-formylnaphthalen-1-yl)oxy)nicotinonitrile exhibits a high degree of stability under standard conditions. Its melting point and solubility characteristics make it suitable for use in various chemical processes. The compound's spectroscopic data, including UV-vis and NMR spectra, have been thoroughly analyzed to confirm its structure and purity. These analyses are critical for ensuring the reliability of the compound in research and industrial applications.

The synthesis of 6-((5-formylnaphthalen-1-yl)oxy)nicotinonitrile involves a multi-step process that combines nucleophilic substitution and coupling reactions. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the compound. This optimized synthesis pathway has been documented in recent publications, providing researchers with a robust methodology for producing this compound on a larger scale.

One of the most promising applications of 6-((5-formylnaphthalen-1-yl)oxy)nicotinonitrile lies in its use as a precursor for advanced materials. Its ability to form self-assembled monolayers (SAMs) has been explored for applications in nanotechnology and surface chemistry. The compound's reactivity allows for the creation of highly ordered structures, which are essential for developing next-generation electronic devices and sensors.

Furthermore, 6-((5-formylnaphthalen-1-yloxy))nicotinonitrile has shown potential in photovoltaic applications. Its electronic properties make it a candidate for use in organic solar cells, where it can serve as an electron transport layer or an active material. Recent studies have demonstrated improved charge transport properties when this compound is incorporated into device architectures, paving the way for more efficient energy conversion systems.

In conclusion, 6-( (5-formylnaphthalen -1 - yl ) oxy ) nicotinonitrile is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with its reactivity and stability, makes it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses for this compound, its significance in the field of organic chemistry is expected to grow further.